2-Fluoro-5-[(methylsulfonyl)amino]-benzoic acid

• IUPAC Name: 2-fluoro-5-(methanesulfonamido)benzoic acid
• InChI: InChI=1S/C8H8FNO4S/c1-15(13,14)10-5-2-3-7(9)6(4-5)8(11)12/h2-4,10H,1H3,(H,11,12)
• InChI Key: DCNPDTTWNSWIJA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC(=C(C=C1)F)C(=O)O
• Molecular Formula: C8H8FNO4S
• Molecular Weight: 233.22 g/mol

Description

2-Fluoro-5-[(methylsulfonyl)amino]-benzoic acid is a chemical compound with the molecular formula C8H7FO4S. It has a molecular weight of 218.21. This compound is a solid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H7FO4S/c1-14(12,13)5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3,(H,10,11). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 218.21. The InChI code for this compound is 1S/C8H7FO4S/c1-14(12,13)5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3,(H,10,11).

Safety and Hazards

The safety information for this compound indicates that it is an irritant. It is recommended to avoid contact with skin and eyes, and to use personal protective equipment when handling this compound.

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

Methyl 2-fluoro-5-methanesulfonylaminobenzoate (72 g) and 49 g of potassium hydroxide were dissolved in 400 ml of a 1:1 mixture of water and methanol and the solution was heated to reflux for 2 hours. Methanol was evaporated and the residue was acidified with hydrochloric acid. The crystals separated out therefrom were filtered followed by washing with water and drying to give 63 g of 2-fluoro-5-methanesulfonylaminobenzoic acid, m.p. 203°-205 ° C.